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Compound of Interest

Compound Name: Potassium carbonate-13C

Cat. No.: B038563

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Potassium carbonate-13C (K213COs3). As a stable isotope-labeled version of potassium
carbonate, its physical properties, including solubility, are considered identical to its unlabeled
counterpart, K2COs. This document presents quantitative solubility data, detailed experimental
protocols for solubility determination, and a logical workflow for solubility assessment.

Introduction to Potassium Carbonate-3C

Potassium carbonate-3C (CAS No: 122570-45-0) is a stable isotope-labeled inorganic salt
where the standard carbon-12 atom in the carbonate anion is replaced with a carbon-13
isotope.[1][2] This labeling makes it a valuable tool in various research applications, including
metabolic studies, carbon dioxide fixation research, and as a synthetic intermediate for
introducing a 13C label into organic molecules.[1][3] Physically, it is a white, hygroscopic solid
that is highly soluble in water and forms a strongly alkaline solution.[4][5][6] Its solubility in
organic solvents, however, is significantly more limited.

Quantitative Solubility Data

The solubility of Potassium carbonate-13C is presented below, based on data for unlabeled
potassium carbonate.

2.1 Solubility in Aqueous Solutions
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Potassium carbonate exhibits high solubility in water, which increases with temperature.

Temperature (°C) Solubility (g / 100 g H20) Solubility (g / 100 mL)
0 105.5[7]

10 108.0[7]

20 110.5[7] 112[7]

25 111[7]

30 113.7[7]

100 155.7[7] 149.2[4]

2.2 Solubility in Organic Solvents

The solubility of potassium carbonate in organic solvents is generally low to negligible. It is
considered insoluble in acetone and ethanol.[4][7][8][9] However, it shows some solubility in
polar aprotic and other organic solvents as detailed below.
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Solvent Category Solubility Temperature

Methanol Alcohol 3.11 g/ 100 mL[4] 25°C

16,500 ppm (1.65g/ )
Methanol Alcohol Ambient
100 mL)[10]

904 ppm (0.09 g/ 100 ]
Ethanol Alcohol Ambient
mL)[10]

Isopropanol Alcohol 4.0 ppm[10] Ambient

15,300 ppm (1.53 g/ ]
Ethylene Glycol Glycol Ambient
100 mL)[10]

Dimethylformamide

Amide 7.59/L[8] Ambient
(DMF)
Dimethyl sulfoxide ) ]
Sulfoxide 47 g/ L[8] Ambient
(DMSO)
N,N-
) ) Amide 4.6 g/ L[8] Ambient
Dimethylacetamide
N-Methyl-2- . .
) Amide 23.79/L[8] Ambient
pyrrolidone
Sulfolane Sulfone 16 g/ L[8] Ambient
Acetone Ketone Insoluble[4][8][9] Ambient

Experimental Protocol for Solubility Determination

This section outlines a standard laboratory method for determining the solubility of an inorganic
salt like Potassium carbonate-13C in a given solvent as a function of temperature.

3.1 Objective To quantitatively determine the maximum mass of Potassium carbonate-13C that
can be dissolved in a specified volume of a solvent at various temperatures.

3.2 Materials and Equipment

e Potassium carbonate-13C
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e Solvent of interest (e.g., deionized water, ethanol)

o Jacketed reaction vessel or multiple test tubes

o Temperature-controlled water bath or heating mantle
o Calibrated thermometer or temperature probe

e Magnetic stirrer and stir bars

« Analytical balance (readable to 0.001 g)

e Volumetric pipettes and flasks

e Drying oven

e Weighing dishes (pre-weighed)

 Filtration apparatus (e.g., syringe filters)

3.3 Procedure: Isothermal Saturation Method

Preparation: Add a precisely measured volume of the chosen solvent (e.g., 25.0 mL) to a
jacketed reaction vessel or test tube equipped with a magnetic stir bar.

o Temperature Control: Place the vessel in the temperature-controlled bath and allow the
solvent to equilibrate to the desired temperature (e.g., 20 °C).

o Salt Addition: Begin adding small, weighed portions of Potassium carbonate-13C to the
solvent while stirring vigorously.

e Achieving Saturation: Continue adding the salt until a small amount of undissolved solid
persists at the bottom of the vessel, indicating that the solution is saturated.

» Equilibration: Allow the mixture to stir at the constant temperature for a sufficient period (e.g.,
1-2 hours) to ensure equilibrium is reached.
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o Sample Collection: Stop the stirring and allow the excess solid to settle. Carefully extract a
known volume of the clear, saturated supernatant using a pre-heated or temperature-
equilibrated pipette. To avoid drawing in solid particles, a syringe filter can be used.

o Mass Determination: Dispense the collected supernatant into a pre-weighed weighing dish
and record the exact mass of the solution.

e Solvent Evaporation: Place the weighing dish in a drying oven set to a temperature sufficient
to evaporate the solvent without decomposing the salt (e.g., 110-120 °C). Heat until a
constant mass is achieved.

o Final Weighing: Allow the dish to cool to room temperature in a desiccator, then weigh the
dish containing the dry Potassium carbonate-13C residue.

 Calculation:
o Mass of dissolved salt = (Mass of dish + dry salt) - (Mass of dish).
o Mass of solvent = (Mass of dish + solution) - (Mass of dish + dry salt).
o Solubility (g / 100 g solvent) = (Mass of dissolved salt / Mass of solvent) * 100.

o Repeat for Other Temperatures: Repeat steps 2-10 for each desired temperature to construct
a solubility curve.[11][12][13]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for assessing the solubility of a chemical
compound.
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Workflow for Compound Solubility Assessment

Define Compound
(Potassium carbonate-13C)
& Solvents

Select Temperature T1

\4

Add Known Volume
of Solvent to Vessel

Co

Add Solute Incrementally
with Agitation

Is Solution Saturated?

(Excess Solid Present)

Equilibrate at T1
(e.g., 1-2 hours)

l

Extract Known Volume
of Supernatant

Evaporate Solvent
(Drying Oven)

Weigh Dry Residue

Calculate Solubility
(9/100mLorg/L)

More Temperatures?

End: Generate
Solubility Curve

Click to download full resolution via product page

Yes

Select Next Temp. T(n+1)

Caption: A flowchart of the isothermal saturation method for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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